Cas no 1181345-23-2 (2-3-(4-bromophenyl)phenylethan-1-amine)

• Product Name: 2-3-(4-bromophenyl)phenylethan-1-amine
• CAS No: 1181345-23-2
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• MDL: MFCD11932448
• CID: 5186755
• PubChem ID: 21911098
• Update Time: 2025-06-22

2-3-(4-bromophenyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-Bromophenyl)phenyl]ethan-1-amine
• [1,1'-Biphenyl]-3-ethanamine, 4'-bromo-
• 2-3-(4-bromophenyl)phenylethan-1-amine

• MDL： MFCD11932448
• Inchi： 1S/C14H14BrN/c15-14-6-4-12(5-7-14)13-3-1-2-11(10-13)8-9-16/h1-7,10H,8-9,16H2
• InChI Key： YWHNBWDYODPQQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=CC(=C1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Additional information on 2-3-(4-bromophenyl)phenylethan-1-amine

Introduction to 2-(3-(4-Bromophenyl)Phenyl)Ethan-1-Amine (CAS No. 1181345-23-2)

The compound 2-(3-(4-bromophenyl)phenyl)ethan-1-amine, identified by the CAS registry number 1181345-23-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic amines, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this molecule features a bromine atom attached to a phenyl ring, which is further connected to another phenyl group via an ethane chain terminated by an amine functional group. This combination of functional groups makes it a valuable substrate for exploring diverse chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3-(4-bromophenyl)phenyl)ethan-1-amine through various routes, including coupling reactions and nucleophilic aromatic substitution. These methods have been optimized to enhance yield and purity, making the compound more accessible for research and industrial applications. The presence of the bromine atom in the structure introduces interesting reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig aminations, which are pivotal in modern organic synthesis.

One of the most promising areas of application for this compound lies in drug discovery. The amine group serves as a nucleophile in various biological processes, making it a potential candidate for designing bioactive molecules. Recent studies have explored its role as a building block in constructing complex heterocycles, which are often found in pharmaceutical agents. For instance, researchers have utilized this compound to synthesize isoquinoline derivatives, which exhibit potent anti-inflammatory and anticancer activities.

In addition to its role in medicinal chemistry, 2-(3-(4-bromophenyl)phenyl)ethan-1-amine has shown potential in materials science. The extended conjugation provided by the two phenyl rings enhances its electronic properties, making it suitable for applications in organic electronics. Current investigations focus on incorporating this compound into π-conjugated systems for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that its electron-donating amine group can modulate the electronic characteristics of these materials, offering new avenues for device optimization.

The toxicological profile of this compound is another critical aspect being explored by researchers. While initial assessments suggest low acute toxicity, long-term effects and bioaccumulation potential require further investigation. Regulatory agencies emphasize the importance of understanding such properties to ensure safe handling and disposal practices within industrial settings.

Looking ahead, ongoing research aims to expand the utility of 2-(3-(4-bromophenyl)phenyl)ethan-1-amine by exploring novel synthetic pathways and applications. Collaborative efforts between academic institutions and industry are driving innovation in this field, with a particular focus on sustainable synthesis methods that minimize environmental impact.

In conclusion, 2-(3-(4-bromophenyl)phenyl)ethan-1-amine (CAS No. 1181345-23-2) stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire groundbreaking research, positioning it as a key player in contemporary chemical science.